Cas no 566-66-5 (3b-Hydroxy Progesterone)

• Product Name: 3b-Hydroxy Progesterone
• CAS No: 566-66-5
• Molecular Formula: C₂₁H₃₂O₂
• Molecular Weight: 316.47758
• CID: 1599994
• PubChem ID: 12838303

3b-Hydroxy Progesterone Properties

Names and Identifiers

• 1-[(3s,8s,9s,10r,13s,14s,17s)-3-hydroxy-10,13-dimethyl-2,3,6,7,8, 9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl ]ethanone
• AC1Q5CHZ
• 25-Norcholesterol, 25-oxo-
• AGN-PC-00HTJV
• AR-1G9772
• (3aR)-2t-Hydroxy-3.3.5at.5bc.12bt-pentamethyl-10c-isopropenyl-(3arH.10acH.10btH.12acH)-octadecahydro-7H-dicyclopenta[a.i]phenanthren-dicarbonsaeure-(1c.7at)
• 6-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl)heptan-2-one
• 25-keto-27-norcholesterol
• ceanothic acid
• CTK2H9968
• AC1L68WG
• 4-Pregnene-3beta-ol-20-one
• (3.BETA.)-3-HYDROXYPREGN-4-EN-20-ONE
• CHEBI:85899
• SCHEMBL5859462
• 3-Hydroxy-4-pregnen-20-one
• Q25099501
• 4-PREGNEN-3.BETA.-OL-20-ONE
• 1-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Pregn-4-en-20-one, 3ss-hydroxy- (8CI); (3ss)-3-Hydroxypregn-4-en-20-one; 3-Hydroxy-4-pregnen-20-one; 3ss-Hydroxypregn-4-en-20-one; 4-Pregnen-3ss-ol-20-one; ?4-Pregnene-3ss-ol-20-one
• PREGN-4-EN-20-ONE, 3.BETA.-HYDROXY-
• Pregn-4-en-20-one, 3beta-hydroxy-
• 3beta-hydroxypregn-4-ene-20-one
• 4-pregnen-3beta-ol-20-one
• DTXSID001047940
• 566-66-5
• UNII-AW2D4ZZ5YQ
• AW2D4ZZ5YQ
• (3beta)-3-hydroxypregn-4-en-20-one
• 3beta-Hydroxypregn-4-en-20-one
• 3.BETA.-HYDROXYPREGN-4-EN-20-ONE
• 3.BETA.-DIHYDROPROGESTERONE
• 1-((3S,8S,9S,10R,13S,14S,17S)-3-Hydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)ethanone
• 3beta-dihydroprogesterone
• 3?-Hydroxy Progesterone

• InChIKey： QWVWXRKHAXWWSV-QGVNFLHTSA-N
• Inchi： InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,15-19,23H,4-11H2,1-3H3/t15-,16-,17+,18-,19-,20-,21+/m0/s1
• SMILES： CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C[C@H](CC[C@]34C)O)C

Computed Properties

• Exact Mass: 316.24
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 316.24
• Heavy Atom Count: 23
• Complexity: 550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 4.51530
• PSA: 37.30000
• Boiling Point: 444.9±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 189.6±21.3 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives